Cas no 77943-78-3 ((3S)-4-Methyl-1-pentyn-3-ol)

(3S)-4-Methyl-1-pentyn-3-ol is a chiral secondary alcohol featuring a terminal alkyne functional group. This compound is of interest in synthetic organic chemistry due to its stereocenter and reactive triple bond, making it a versatile intermediate for asymmetric synthesis and derivatization. Its structure allows for selective transformations, including Sonogashira couplings, nucleophilic additions, and reduction reactions. The (3S)-configuration provides enantioselectivity in chiral inductions, useful in pharmaceutical and fine chemical applications. The methyl substitution at the 4-position influences steric and electronic properties, enhancing selectivity in catalytic processes. This compound is typically handled under inert conditions due to the alkyne's sensitivity to oxidation. Suitable for research and industrial applications requiring precise stereochemical control.
(3S)-4-Methyl-1-pentyn-3-ol structure
(3S)-4-Methyl-1-pentyn-3-ol structure
Product Name:(3S)-4-Methyl-1-pentyn-3-ol
CAS No:77943-78-3
MF:C6H10O
MW:98.1430020332336
CID:4185692
PubChem ID:6993269
Update Time:2025-05-22

(3S)-4-Methyl-1-pentyn-3-ol Chemical and Physical Properties

Names and Identifiers

    • 1-Pentyn-3-ol, 4-methyl-, (S)-
    • (3S)-4-Methyl-1-pentyn-3-ol
    • 1-Pentyn-3-ol, 4-methyl-, (3S)-
    • EN300-1588241
    • 973-839-1
    • 77943-78-3
    • (3S)-4-methylpent-1-yn-3-ol
    • DTXSID50426352
    • Inchi: 1S/C6H10O/c1-4-6(7)5(2)3/h1,5-7H,2-3H3/t6-/m1/s1
    • InChI Key: UTIFIONYBLSHIL-ZCFIWIBFSA-N
    • SMILES: C#C[C@@H](O)C(C)C

Computed Properties

  • Exact Mass: 98.073164938Da
  • Monoisotopic Mass: 98.073164938Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 7
  • Rotatable Bond Count: 1
  • Complexity: 85.6
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 20.2Ų

(3S)-4-Methyl-1-pentyn-3-ol Pricemore >>

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(3S)-4-Methyl-1-pentyn-3-ol Related Literature

Additional information on (3S)-4-Methyl-1-pentyn-3-ol

Exploring (3S)-4-Methyl-1-pentyn-3-ol (CAS No. 77943-78-3): Properties, Applications, and Market Insights

(3S)-4-Methyl-1-pentyn-3-ol (CAS No. 77943-78-3) is a chiral alkyne alcohol with significant potential in organic synthesis and pharmaceutical applications. This compound, characterized by its unique stereochemistry and functional groups, has garnered attention in recent years due to its versatility in asymmetric synthesis and as a building block for complex molecules. The (3S)-configuration of this molecule plays a crucial role in its reactivity and interaction with other chiral compounds, making it valuable for researchers exploring enantioselective reactions.

The chemical structure of (3S)-4-Methyl-1-pentyn-3-ol features both an alkyne and a hydroxyl group, which contribute to its diverse reactivity profile. This combination allows for various transformations, including Sonogashira coupling, hydrogenation, and oxidation reactions. Recent studies have highlighted its utility in the synthesis of bioactive compounds, particularly in the development of chiral ligands and pharmaceutical intermediates. The growing demand for enantiomerically pure compounds in the pharmaceutical industry has further increased interest in this molecule.

From a market perspective, (3S)-4-Methyl-1-pentyn-3-ol has seen steady growth in demand, particularly from research institutions and specialty chemical manufacturers. The compound's application in asymmetric catalysis and medicinal chemistry has positioned it as a valuable tool for drug discovery programs. Current market trends indicate increased interest in chiral building blocks, with 77943-78-3 being frequently searched in connection with stereoselective synthesis and pharmaceutical intermediates.

In terms of synthetic applications, researchers have successfully employed (3S)-4-Methyl-1-pentyn-3-ol in the preparation of various natural product analogs and therapeutic agents. Its ability to serve as a precursor for chiral diols and functionalized alkynes makes it particularly useful in target-oriented synthesis. Recent publications have demonstrated its effectiveness in constructing molecular scaffolds for potential drug candidates, especially in areas such as central nervous system disorders and anti-inflammatory agents.

The physical properties of (3S)-4-Methyl-1-pentyn-3-ol (CAS No. 77943-78-3) contribute to its handling and storage characteristics. As a liquid at room temperature with moderate volatility, it requires standard laboratory precautions for air-sensitive compounds. Its solubility profile in common organic solvents makes it convenient for various synthetic procedures, while its stereochemical purity is crucial for applications requiring high enantiomeric excess.

Recent advancements in green chemistry have explored more sustainable approaches to producing (3S)-4-Methyl-1-pentyn-3-ol. Researchers are investigating catalytic asymmetric synthesis methods that reduce waste and improve atom economy. These developments align with current industry trends toward environmentally friendly synthesis of chiral compounds, addressing common search queries about sustainable chiral synthesis and green pharmaceutical intermediates.

Quality control of (3S)-4-Methyl-1-pentyn-3-ol typically involves chiral HPLC analysis to verify enantiomeric purity, along with standard spectroscopic techniques (NMR, IR, MS) for structural confirmation. The compound's stability under various conditions has been studied to establish proper storage guidelines and handling procedures, topics frequently searched by laboratory personnel working with chiral compounds.

Future research directions for 77943-78-3 may explore its potential in click chemistry applications, given its alkyne functionality. The growing field of bioconjugation chemistry could benefit from chiral alkyne alcohols like (3S)-4-Methyl-1-pentyn-3-ol, particularly in the development of targeted therapeutics and diagnostic probes. These emerging applications respond to current scientific trends and frequently searched topics in chemical biology and medicinal chemistry.

For researchers considering (3S)-4-Methyl-1-pentyn-3-ol for their projects, it's important to source the compound from reputable suppliers that can provide comprehensive analytical data and certificates of analysis. The chiral purity and chemical stability are critical parameters that influence experimental outcomes, especially in asymmetric synthesis applications where even minor impurities can significantly affect results.

In conclusion, (3S)-4-Methyl-1-pentyn-3-ol (CAS No. 77943-78-3) represents an important chiral building block with diverse applications in organic synthesis and pharmaceutical research. Its unique combination of stereochemistry and functional groups makes it valuable for developing enantiomerically pure compounds, addressing current needs in drug discovery and asymmetric catalysis. As research continues to explore new applications and synthetic methodologies, this compound is likely to maintain its relevance in the chemical and pharmaceutical industries.

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